Imidazo(1,2-a)pyridine-3-acetic acid, 2-methyl-

• IUPAC Name: 2-(2-methylimidazo[1,2-a]pyridin-3-yl)acetic acid
• InChI: InChI=1S/C10H10N2O2/c1-7-8(6-10(13)14)12-5-3-2-4-9(12)11-7/h2-5H,6H2,1H3,(H,13,14)
• InChI Key: CPGQJEFOEJTDBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)CC(=O)O
• Molecular Formula: C10H10N2O2
• DSSTOX Substance ID: DTXSID00170313
• Molecular Weight: 190.20 g/mol
• CAS RN: 17745-07-2

Description

Imidazo[1,2-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds due to the broad spectrum of biological activity profiles displayed. They are crucial target products and key intermediates. Several representatives are clinically used, like the unsubstituted imidazole fragment cardiotonic agent olprinone, the 2-substituted analgesic miroprofen, the anticancer agent zolimidine, the 3-substituted antiosteoporosis drug minodronic acid, the 2,3-disubstituted derivatives with sedative and anxiolytic properties, alpidem, saripidem, and necopidem, and the agent for the treatment of insomnia and brain disorders, zolpidem.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold. The most effective protocols for metal-free direct synthesis of imidazo[1,2-a]pyridines have been developed in the past decade. These protocols are efficient in the preparation of important drugs and promising drug candidates.

Molecular Structure Analysis

Imidazo[1,2-a]pyridines are considered as privileged structures because of their occurrence in many natural products. They are fused nitrogen-bridged heterocyclic compounds.

Chemical Reactions Analysis

Considerable efforts have been devoted in the past decade to the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core aiming to improve the ecological impact of the classical schemes. The overview of the most efficient and widely applied modern methods provided herein is organized into sections covering the main metal-free methods structured by the type of the reacting species, leading to the formation of similar final products instead of the catalytic systems applied.

Scientific Research Applications

Antimicrobial Activity

The compound has been shown to possess antimicrobial properties. .

Anti-inflammatory Drugs

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Antiviral Medication

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Cancer Treatment

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Cardiovascular Disease Treatment

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Alzheimer’s Disease Treatment

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Insomnia and Brain Dysfunction Treatment

In medicine, imidazo[1,2-a]pyridin-3-yl-acetic acid derivatives are most widely used, which include zolpidem. .

Antibacterial and Antifungal Drugs

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Mechanism of Action

Target of Action

Similar compounds, such as imidazo[1,2-a]pyridine derivatives, have been reported to have a broad spectrum of biological activity and can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs . They have also been proposed for the treatment of cancer, cardiovascular diseases, and Alzheimer’s disease .

Mode of Action

It is known that similar compounds, such as zolpidem, a derivative of imidazo[1,2-a]pyridin-3-yl-acetic acid, exert their hypnotic effect by blocking γ-aminobutyric acid (gaba) receptors .

Result of Action

Similar compounds have been reported to have a broad spectrum of biological activity, suggesting that this compound may also have diverse effects at the molecular and cellular level .

Safety and Hazards

The compound is harmful by inhalation, in contact with skin, and if swallowed.

Future Directions

Imidazo[1,2-a]pyridines have been attracting substantial interest due to their potential pharmaceutical applications. The serious ecological problems nowadays provoke scientists to search environmentally benign synthetic strategies as much as possible. This review will provide new initiatives to the chemists towards the synthesis of imidazo[1,2-a]pyridines and all frequent challenges associated with the reported methods.